Spinosyn J

• Molecular Formula: C40H63NO10
• Molecular Weight: 717.9 g/mol
• IUPAC Name: (1S,2R,5S,7R,9R,10S,14R,15S,19S)-15-[(2R,5S,6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-19-ethyl-7-[(2R,3R,4R,5R,6S)-4-hydroxy-3,5-dimethoxy-6-methyloxan-2-yl]oxy-14-methyl-20-oxatetracyclo[10.10.0.02,10.05,9]docosa-3,11-diene-13,21-dione
• InChI: InChI=1S/C40H63NO10/c1-9-25-11-10-12-33(51-35-16-15-32(41(5)6)22(3)47-35)21(2)36(43)31-19-29-27(30(31)20-34(42)49-25)14-13-24-17-26(18-28(24)29)50-40-39(46-8)37(44)38(45-7)23(4)48-40/h13-14,19,21-30,32-33,35,37-40,44H,9-12,15-18,20H2,1-8H3/t21-,22-,23+,24-,25+,26-,27-,28-,29-,30+,32+,33+,35+,37-,38+,39-,40+/m1/s1
• InChI Key: IHGXGNJRCONUAC-WNTSOVQUSA-N
• Isomeric SMILES: CC[C@H]1CCC[C@@H]([C@H](C(=O)C2=C[C@H]3[C@@H]4C[C@@H](C[C@H]4C=C[C@H]3[C@@H]2CC(=O)O1)O[C@H]5[C@@H]([C@@H]([C@H]([C@@H](O5)C)OC)O)OC)C)O[C@H]6CC[C@@H]([C@H](O6)C)N(C)C
• Canonical SMILES: CCC1CCCC(C(C(=O)C2=CC3C4CC(CC4C=CC3C2CC(=O)O1)OC5C(C(C(C(O5)C)OC)O)OC)C)OC6CCC(C(O6)C)N(C)C
• synonyms: spinosyn J; spinosyn-J

Description

Spinosyn J is a macrolide.

Scientific Research Applications

Biochemistry and Biosynthesis

• Advancements in Biochemistry: Spinosyns, including Spinosyn J, are macrolides produced by Saccharopolyspora spinosa. They are notable for their insecticidal properties. Recent advancements in the biochemistry of spinosyns have led to the development of more potent analogs and improved production yields, significantly impacting the field of agricultural pest control (Huang et al., 2009).
• Heterologous Production Improvements: Efforts to increase the production of spinosad (comprising spinosyn A and D) in Streptomyces albus J1074 through genetic engineering have achieved a high production titer. This research offers strategies for efficient production of natural products like spinosyns (An et al., 2021).

Insecticidal Properties

• Insecticidal Activity: Spinosyns are active against various insect pests, particularly lepidopterans and dipterans. Spinosad, a mixture of spinosyns A and D, has comparable efficacy to many pyrethroid insecticides and exhibits a novel mode of action, altering nicotinic and gamma-aminobutryic acid receptor functions (Sparks et al., 2001).
• Mode of Action Studies: Investigations into the mode of action of spinosyns reveal that spinosyn A causes involuntary muscle contractions and tremors in insects by exciting neurons in the central nervous system, leading to paralysis (Salgado, 1998).

Genetic Engineering and Synthesis

• Engineering of Spinosyn PKS: Genetic approaches to create new spinosyn analogs have been explored. By modifying the polyketide synthase (PKS) loading modules, new spinosyn molecules with novel insecticidal activities were produced (Sheehan et al., 2006).
• Total Synthesis of Spinosyn A: The total synthesis of spinosyn A, featuring a unique tetracyclic core structure, has been achieved. This synthesis is modular and offers opportunities for creating spinosyn analogs to address resistance issues (Bai et al., 2016).

Application in Pest Management

• Use in Agriculture and Animal Health: The spinosyns are used extensively in agriculture for controlling insect pests. They have also been applied for controlling ectoparasites on cattle and sheep, highlighting their versatility and effectiveness in different domains (Kirst et al., 2002).